2-[(4-bromobenzyl)thio]-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13BrN2O3S/c16-12-6-4-11(5-7-12)9-22-10-15(19)17-13-2-1-3-14(8-13)18(20)21/h1-8H,9-10H2,(H,17,19)
• InChI Key: QYZUDZIEVCWOKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CSCC2=CC=C(C=C2)Br
• Molecular Formula: C15H13BrN2O3S
• Molecular Weight: 381.2 g/mol

Description

2-[(4-bromobenzyl)thio]-N-(3-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as BBTA and has been synthesized through various methods.

Mechanism of Action

The exact mechanism of action of BBTA is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). These enzymes are involved in the inflammatory response and are overexpressed in various diseases, including cancer.
Biochemical and Physiological Effects:
BBTA has been reported to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the production of inflammatory mediators, including prostaglandins and nitric oxide. It has also been reported to induce apoptosis in cancer cells and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of BBTA is its potential use as a therapeutic agent in various diseases. It has also been reported to exhibit low toxicity in vitro and in vivo. However, some limitations of using BBTA in lab experiments include its low solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of BBTA. One potential direction is the further investigation of its potential use as a therapeutic agent in various diseases, including cancer. Another direction is the development of more efficient synthesis methods for BBTA. Additionally, the study of the structure-activity relationship of BBTA could provide insight into its mechanism of action and potential applications. Overall, the study of BBTA has the potential to lead to the development of new therapeutic agents and diagnostic tools in various areas of scientific research.

Synthesis Methods

BBTA can be synthesized through various methods, including the reaction of 4-bromobenzyl chloride with thioacetamide, followed by the reaction of the resulting intermediate with 3-nitrobenzoyl chloride. Another method involves the reaction of 4-bromobenzylamine with thioacetic acid, followed by the reaction of the resulting intermediate with 3-nitrobenzoyl chloride. These methods have been reported in scientific literature and have been used in the synthesis of BBTA.

Scientific Research Applications

BBTA has been studied for its potential applications in various areas of scientific research, including medicinal chemistry, drug discovery, and pharmacology. This compound has been reported to exhibit anti-inflammatory, antimicrobial, and anticancer activities. It has also been studied for its potential use as a diagnostic tool in cancer imaging.